Cas no 36554-97-9 (9H,9H-Triacontafluoro-8,10-heptadecanedione)

• Product Name: 9H,9H-Triacontafluoro-8,10-heptadecanedione
• CAS No: 36554-97-9
• MF: C₁₇H₂F₃₀O₂
• MW: 808.148690700531
• CID: 296338
• PubChem ID: 87558436
• Update Time: 2025-10-14

9H,9H-Triacontafluoro-8,10-heptadecanedione Chemical and Physical Properties

Names and Identifiers

• 8,10-Heptadecanedione,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,11,11,12,12,13,13,14,14,15,15,16,16,17,17,17-triacontafluoro-
• 9H,9H-Triacontafluoro-8,10-heptadecanedione
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,11,11,12,12,13,13,14,14,15,15,16,16,17,17,17-triacontafluoroheptadecane-8,10-dione
• 8,10-Heptadecanedione,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,11,11,12,12,13,13,14,14,15,15,16,16,17,17,...
• 9H,9H-PERFLUORO-8,10-HEPTADECANEDIONE
• ZXHJIRSEEIEAQG-UHFFFAOYSA-N
• Bis(pentadecafluorooctanoyl)methane
• 1,3-di(perfluoroheptyl)-1,3-propanedione
• AB1011117
• T2037
• 36554-97-9
• DTXSID80407235
• SCHEMBL11834156
• CS-0451737
• MFCD01862834
• NS00111581
• D92570

• MDL： H157066
• Inchi： 1S/C17H2F30O2/c18-4(19,6(22,23)8(26,27)10(30,31)12(34,35)14(38,39)16(42,43)44)2(48)1-3(49)5(20,21)7(24,25)9(28,29)11(32,33)13(36,37)15(40,41)17(45,46)47/h1H2
• InChI Key： ZXHJIRSEEIEAQG-UHFFFAOYSA-N
• SMILES： FC(C(C(C(CC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)=O)=O)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 807.95800
• Monoisotopic Mass: 807.9575742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 49
• Rotatable Bond Count: 14
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 10.1
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.728
• Melting Point: 49.0 to 53.0 deg-C
• Boiling Point: 298.8°C at 760 mmHg
• Flash Point: 114.5°C
• Refractive Index: 1.292
• PSA: 34.14000
• LogP: 9.26290

9H,9H-Triacontafluoro-8,10-heptadecanedione Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 9H,9H-Triacontafluoro-8,10-heptadecanedione

Introduction to 9H,9H-Triacontafluoro-8,10-heptadecanedione (CAS No. 36554-97-9)

9H,9H-Triacontafluoro-8,10-heptadecanedione, identified by its Chemical Abstracts Service (CAS) number 36554-97-9, is a fluorinated ketone with a unique molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of perfluorinated derivatives, characterized by the presence of fully fluorinated carbon chains, which endow it with distinct physicochemical properties such as high lipophilicity, thermal stability, and resistance to hydrolysis. These attributes make it a promising candidate for various applications in drug development, material science, and biotechnology.

The molecular formula of 9H,9H-Triacontafluoro-8,10-heptadecanedione is C₃₇H₂₉FO₂, reflecting its composition of 37 carbon atoms, 29 hydrogen atoms, two oxygen atoms, and 30 fluorine atoms. The presence of two ketone groups at the 8th and 10th carbon positions contributes to its reactivity and potential utility in synthetic chemistry. The long fluorinated alkyl chain enhances its solubility in nonpolar solvents while maintaining interactions with biological targets.

In recent years, the interest in fluorinated compounds has surged due to their ability to modulate pharmacokinetic properties of drugs. Specifically, perfluoroalkyl groups can improve metabolic stability, reduce susceptibility to enzymatic degradation, and enhance membrane permeability. This has led to the exploration of 9H,9H-Triacontafluoro-8,10-heptadecanedione as a key intermediate in the synthesis of novel therapeutic agents targeting neurological disorders, inflammation, and cancer.

One of the most compelling aspects of 9H,9H-Triacontafluoro-8,10-heptadecanedione is its potential application in the design of bioactive molecules. Researchers have leveraged its structural framework to develop ligands that interact with specific protein targets. For instance, studies have demonstrated its utility in creating small-molecule inhibitors that modulate protein-protein interactions involved in cellular signaling pathways. The fluorine atoms' ability to engage in hydrophobic interactions and π-stacking further enhances binding affinity and selectivity.

The compound's thermal stability also makes it valuable in industrial applications where high temperatures are encountered. Its resistance to decomposition under harsh conditions has been exploited in high-performance materials and coatings. Additionally, the unique electronic properties arising from fluorine substitution have been investigated for their potential use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of 9H,9H-Triacontafluoro-8,10-heptadecanedione in biological systems. Molecular dynamics simulations have revealed insights into how this compound interacts with biological membranes and macromolecules. These simulations have been crucial in rationalizing experimental observations and guiding the design of next-generation derivatives with improved pharmacological profiles.

In drug discovery pipelines, 9H,9H-Triacontafluoro-8,10-heptadecanedione has been employed as a building block for constructing complex scaffolds. Its reactivity allows for facile functionalization at multiple positions, enabling chemists to tailor molecular properties such as solubility, bioavailability, and metabolic clearance. This flexibility has been particularly valuable in developing kinase inhibitors and other targeted therapies where precise structural modifications are essential.

The synthesis of 9H,9H-Triacontafluoro-8,10-heptadecanedione presents both challenges and opportunities. While traditional methods rely on multi-step fluorination processes that can be resource-intensive, recent innovations have focused on greener synthetic routes. For example, catalytic fluorination techniques using transition metal complexes have shown promise in improving yield and reducing waste. These advancements align with broader efforts to make fluorinated chemistry more sustainable.

The role of CAS No. 36554-97-9 in academic research continues to expand as new applications emerge. Collaborative studies between chemists and biologists are uncovering novel ways to harness its properties for therapeutic purposes. One notable area is its use as a precursor for imaging agents that combine diagnostic capabilities with therapeutic effects—a concept central to nanomedicine.

The future prospects for 9H,9H-Triacontafluoro-8,10-heptadecanedione are bright given its versatility and the growing demand for advanced materials and drugs. As research progresses，this compound is expected to play an increasingly significant role in addressing complex biomedical challenges through innovative chemical solutions.